3-benzyl-6-chloro-5-isopropylpyrimidine-2,4(1H,3H)-dione

• Molecular Formula: C14H15ClN2O2
• Molecular Weight: 278.73 g/mol
• IUPAC Name: 3-benzyl-6-chloro-5-propan-2-yl-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C14H15ClN2O2/c1-9(2)11-12(15)16-14(19)17(13(11)18)8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H,16,19)
• InChI Key: WOCVGGBWDPWLHI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(NC(=O)N(C1=O)CC2=CC=CC=C2)Cl

Description

3-benzyl-6-chloro-5-isopropylpyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C14H15ClN2O2 and its molecular weight is 278.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 16.8 ml of 50% ethanol, 78.7 ml (844 mmol) of phosphorus oxychloride was added drop by drop, with stirring under ice cooling conditions. To this solution, 26.03 g (100 mmol) of 3-benzyl-5-isopropylpyrimidine-2,4,6(1H,3H)-trione was added little by little. This mixture was stirred at 50° C. for 30 minutes and then at 100° C. for 90 minutes. After cooling, the reaction mixture was poured into ice water and stirred for 1 hour. The resulting precipitate was collected by filtration, washed with water and n-hexane and dried to yield 27.05 g (97.0%, white crystal) of the desired product.